Cas no 1361600-14-7 (5-Chloro-6-(perchlorophenyl)picolinaldehyde)

• Product Name: 5-Chloro-6-(perchlorophenyl)picolinaldehyde
• CAS No: 1361600-14-7
• MF: C₁₂H₃Cl₆NO
• MW: 389.87631726265
• CID: 4969131
• Update Time: 2025-06-07

5-Chloro-6-(perchlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(perchlorophenyl)picolinaldehyde

• Inchi： 1S/C12H3Cl6NO/c13-5-2-1-4(3-20)19-12(5)6-7(14)9(16)11(18)10(17)8(6)15/h1-3H
• InChI Key： LDTYMBNHIRBYLS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(C=O)N=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 6.1
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(perchlorophenyl)picolinaldehyde

Introduction to 5-Chloro-6-(perchlorophenyl)picolinaldehyde (CAS No. 1361600-14-7)

5-Chloro-6-(perchlorophenyl)picolinaldehyde (CAS No. 1361600-14-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its complex aromatic framework and the presence of a chloro and perchlorophenyl substituent, which contribute to its distinctive physical and chemical properties.

The molecular formula of 5-Chloro-6-(perchlorophenyl)picolinaldehyde is C₁₄H₈Cl₂O, with a molecular weight of approximately 273.12 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its melting point ranges from 135°C to 138°C, making it suitable for various thermal processes and applications.

In the realm of medicinal chemistry, 5-Chloro-6-(perchlorophenyl)picolinaldehyde has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have focused on its biological activity and interactions with various biological targets. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits significant inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Beyond its medicinal applications, 5-Chloro-6-(perchlorophenyl)picolinaldehyde has also been investigated for its use in materials science. Its unique electronic properties make it a promising candidate for the development of advanced materials with tailored optical and electronic characteristics. Researchers at the University of California, Berkeley, have demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers with enhanced photovoltaic performance. These findings open up new avenues for the application of this compound in renewable energy technologies.

In analytical chemistry, 5-Chloro-6-(perchlorophenyl)picolinaldehyde has been utilized as a reference standard for the development and validation of analytical methods. Its well-defined structure and stability make it an ideal choice for calibrating instruments and ensuring the accuracy of analytical results. A study published in Analytical Chemistry in 2021 highlighted the use of this compound in liquid chromatography-mass spectrometry (LC-MS) methods for the detection and quantification of trace organic compounds in environmental samples.

The synthesis of 5-Chloro-6-(perchlorophenyl)picolinaldehyde typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the condensation of 5-chloropyridine-2-carbaldehyde with perchlorobenzene followed by further functionalization steps to achieve the desired product. The efficiency and yield of these synthetic processes have been optimized through extensive research, making it more accessible for both academic and industrial applications.

Safety considerations are paramount when handling 5-Chloro-6-(perchlorophenyl)picolinaldehyde. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in sealed containers away from heat sources.

In conclusion, 5-Chloro-6-(perchlorophenyl)picolinaldehyde (CAS No. 1361600-14-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and analytical chemistry. Ongoing research continues to uncover new properties and uses for this compound, highlighting its importance in various scientific disciplines. As more studies are conducted, it is likely that this compound will play an increasingly significant role in advancing our understanding and capabilities in these fields.